Cas no 90924-51-9 (3-(Pyridin-4-yl)dihydrofuran-2(3H)-one)

• Product Name: 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one
• CAS No: 90924-51-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 2092861
• PubChem ID: 55297132
• Update Time: 2025-06-09

3-(Pyridin-4-yl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one
• 90924-51-9
• DB-216457
• 2-(4-pyridyl)-gammabutyrolactone
• 3-(PYRIDIN-4-YL)OXOLAN-2-ONE
• AKOS006372540
• 3-pyridin-4-yloxolan-2-one

• MDL： MFCD18642118
• Inchi： 1S/C9H9NO2/c11-9-8(3-6-12-9)7-1-4-10-5-2-7/h1-2,4-5,8H,3,6H2
• InChI Key： IDHUFHHBTYRLGT-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CN=CC=2)CC1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one

Introduction to 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one (CAS No: 90924-51-9)

3-(Pyridin-4-yl)dihydrofuran-2(3H)-one (CAS No: 90924-51-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the dihydrofuran class, which is known for its broad spectrum of biological interactions, and it is further functionalized with a pyridin-4-yl moiety, enhancing its pharmacological relevance. The combination of these structural elements positions it as a promising candidate for further investigation in drug discovery and development.

The dihydrofuran scaffold is a key pharmacophore in many bioactive molecules, contributing to their binding affinity and metabolic stability. Its ability to engage with biological targets such as enzymes and receptors makes it a valuable building block in medicinal chemistry. The presence of the pyridin-4-yl group introduces additional hydrogen bonding capabilities and electronic properties that can modulate the compound's interaction with biological systems. This dual functionality makes 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one particularly interesting for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have suggested that the pyridin-4-yl moiety can effectively interact with aromatic residues in protein binding pockets, while the dihydrofuran ring provides a suitable scaffold for optimal positioning within these pockets. This structural arrangement enhances the compound's potential as an inhibitor or modulator of key biological pathways.

In the context of drug discovery, 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one has been explored for its potential applications in treating various diseases, including inflammatory disorders, neurological conditions, and cancer. The dihydrofuran core is known to exhibit anti-inflammatory properties by inhibiting enzymes such as lipoxygenase and cyclooxygenase. Additionally, the pyridine group can serve as a ligand for metal ions involved in enzymatic reactions, further broadening its therapeutic scope.

Recent experimental studies have demonstrated the efficacy of derivatives of 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one in preclinical models. For instance, modifications to the pyridin-4-yl group have led to compounds with enhanced binding affinity to specific receptors, while alterations to the dihydrofuran ring have improved metabolic stability. These findings highlight the importance of structure-activity relationships (SAR) in optimizing the pharmacological properties of this class of compounds.

The synthesis of 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for tailored biological activity.

The pharmaceutical industry has shown considerable interest in exploring novel heterocyclic compounds like 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one due to their diverse biological activities and potential therapeutic applications. Collaborative efforts between academic researchers and industrial scientists are ongoing to translate laboratory findings into clinical candidates. The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the identification of lead compounds derived from this scaffold.

The future prospects for 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and targeted delivery to specific tissues or organs. As our understanding of biological pathways continues to expand, compounds like this are likely to play a crucial role in developing next-generation therapeutics.

In conclusion, 3-(Pyridin-4-yl)dihydrofuran-2(3H)-one (CAS No: 90924-51-9) represents a significant advancement in pharmaceutical chemistry, combining structural features that make it a versatile tool for drug discovery. Its unique combination of a dihydrofuran core and a pyridine substituent offers multiple opportunities for designing innovative therapeutic agents. With continued research and development, this compound holds great promise for addressing unmet medical needs across various disease areas.